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Compound of Interest

Compound Name: Iodobenzene-d5

Cat. No.: B1590370 Get Quote

An In-depth Technical Guide to the Safety and Handling of Iodobenzene-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Iodobenzene-d5
(C₆D₅I), a deuterated analogue of iodobenzene. While the substitution of hydrogen with

deuterium is key to its utility in research, the fundamental safety and handling precautions are

dictated by the properties of the parent iodobenzene molecule. This document outlines the

known hazards, proper handling procedures, and emergency responses to ensure the safe and

effective use of this compound in a laboratory setting.

Compound Profile and Identification
Iodobenzene-d5 is a stable, non-radioactive isotopically labeled compound used extensively in

organic synthesis, drug metabolism studies, and as an internal standard for quantitative

analysis by NMR or mass spectrometry.[1] Its chemical and physical properties are very similar

to those of its non-deuterated counterpart.

Table 1: Chemical and Physical Properties of Iodobenzene-d5
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Property Value Reference

Chemical Formula C₆D₅I [2][3][4]

CAS Number 7379-67-1 [2]

Molecular Weight 209.04 g/mol

Physical State Liquid

Appearance Colorless to yellow liquid

Melting Point -29 °C (-20 °F)

Boiling Point 188 °C (370 °F)

Density 1.823 - 1.868 g/mL at 25 °C

Flash Point
74 - 77 °C (165 - 171 °F) -

closed cup

Water Solubility 0.34 g/L at 30 °C

log Pow (Octanol/Water) 3.25

Hazard Identification and Classification
Iodobenzene-d5 is classified as a hazardous substance. The primary hazards are associated

with its combustibility, acute oral toxicity, and potential for serious eye irritation.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids Category 4 H227: Combustible liquid

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Data derived from Safety Data Sheets for Iodobenzene-d5 and its unlabeled analogue.
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Potential Health Effects:

Ingestion: Harmful if swallowed. Animal experiments with the non-deuterated compound

suggest that ingestion may cause serious health damage.

Inhalation: May be harmful if inhaled, potentially causing respiratory tract irritation. Vapors

may cause drowsiness and dizziness.

Skin Contact: May be harmful if absorbed through the skin and may cause skin irritation. The

liquid can degrease the skin, leading to non-allergic contact dermatitis.

Eye Contact: Causes serious eye irritation and potential damage.

Safe Handling and Storage
Proper handling and storage are critical to maintaining the chemical and isotopic integrity of

Iodobenzene-d5 while ensuring personnel safety.

Handling Procedures
Ventilation: Always handle Iodobenzene-d5 in a well-ventilated area, preferably within a

chemical fume hood to avoid inhalation of vapors.

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition

as it is a combustible liquid. No smoking in the handling area.

Hygroscopicity and Isotopic Exchange: Deuterated compounds can be susceptible to

moisture absorption, which can lead to isotopic dilution through hydrogen-deuterium (H-D)

exchange. Handle under a dry, inert atmosphere (e.g., nitrogen or argon) where isotopic

purity is critical.

Storage Conditions
Container: Keep the container tightly sealed and store in the original packaging.
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Location: Store in a cool, dry, and well-ventilated place.

Light Sensitivity: The compound may discolor on exposure to light. Store in a light-protecting

container, such as an amber vial.

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents

and magnesium.
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Safe Handling Workflow for Iodobenzene-d5

Preparation
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Conduct Experiment
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Tightly Seal
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Decontaminate Work Area
& Glassware

Return to Proper Storage
(Cool, Dry, Dark)

Segregate Waste
(Liquid, Solid, Sharps)

Dispose as Hazardous Waste
(Follow Institutional Protocols)

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Iodobenzene-d5.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The specific type of equipment

should be selected based on the concentration and quantity of the substance being handled at

the specific workplace.

Hazard Mitigation with PPE

Identified Hazards

Required Personal Protective Equipment (PPE)

Inhalation of Vapors

Chemical Fume Hood

Mitigated by

Eye Contact
(Serious Irritation)

Safety Goggles/
Face Shield

Mitigated by

Skin Contact
(Irritation, Absorption)

Chemical-Resistant Gloves
(e.g., Nitrile)

Mitigated by

Lab Coat/
Impervious Clothing

Mitigated by

Accidental Spills

Mitigated by Mitigated by

Click to download full resolution via product page

Caption: Required PPE to mitigate the hazards of Iodobenzene-d5.

Eye/Face Protection: Use tightly fitting safety goggles or a face shield.

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected before use and disposed of properly after handling.

Skin and Body Protection: Wear a lab coat or impervious clothing to prevent skin contact.

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge. All handling should ideally occur within a fume

hood to minimize inhalation risk.
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First Aid Measures
In case of exposure, immediate action is required.

Table 3: First Aid Procedures

Exposure Route First Aid Measure

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Consult a

physician if irritation persists.

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing and seek

immediate medical attention.

Accidental Release and Firefighting Measures
Spill and Leak Procedures

Personal Precautions: Evacuate personnel. Ensure adequate ventilation and remove all

sources of ignition. Wear appropriate PPE.

Environmental Precautions: Prevent the spillage from entering drains or waterways.

Containment and Cleanup: Contain the spill. Soak up with an inert absorbent material such

as sand, earth, or vermiculite. Collect the material in a suitable, closed container for disposal

as hazardous waste.
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Firefighting
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Media: Do not use a direct water jet.

Specific Hazards: Hazardous decomposition products can form under fire conditions,

including carbon oxides and hydrogen iodide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
All waste, including contaminated absorbent materials and empty containers, must be handled

as hazardous waste. Dispose of surplus and non-recyclable solutions through a licensed

disposal company, in accordance with all local, state, and federal regulations. Do not mix with

other waste.

Experimental Protocols: Safety Best Practices
While specific experimental protocols are beyond the scope of this guide, the following safety

principles should be applied when using Iodobenzene-d5 in common applications.

Use as an Internal Standard (NMR, MS)
Preparation: When preparing stock solutions or spiking samples, perform all weighing and

dilutions within a fume hood.

Handling: Use clean, dry glassware to prevent contamination and H-D exchange.

Solvents: Use high-purity deuterated solvents appropriate for the analysis to maintain the

isotopic integrity of the sample.

Use in Cross-Coupling Reactions (e.g., Suzuki, Ullmann)
Iodobenzene-d5 can be used in palladium-catalyzed reactions like the Suzuki coupling and

copper-catalyzed Ullmann reactions. These reactions often involve other hazardous materials
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and specific safety considerations.

Inert Atmosphere: These reactions are often air- and moisture-sensitive. Handling reagents

and setting up the reaction under an inert atmosphere (e.g., using a Schlenk line or

glovebox) is common practice. This also aligns with the best practice of protecting the

deuterated compound from atmospheric moisture.

Reagents: Be aware of the hazards of all other reagents, including catalysts (e.g., palladium

compounds), bases (e.g., potassium carbonate, cesium carbonate), and solvents (e.g.,

dioxane, DMF), and consult their respective SDS.

Temperature: Reactions may require heating. Use appropriate heating equipment (e.g., oil

bath with a temperature controller) and ensure the setup is secure. Do not heat sealed

vessels unless they are specifically designed for pressure.

Work-up: The reaction work-up often involves quenching and extraction with organic

solvents. Perform these steps in a fume hood and be aware of potential pressure buildup.

By adhering to the precautions outlined in this guide, researchers can safely handle

Iodobenzene-d5, minimizing risks to themselves and the environment while preserving the

quality and integrity of this valuable research chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1590370#safety-and-handling-precautions-for-
iodobenzene-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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